Cas no 1513180-89-6 (1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE)

• Product Name: 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE
• CAS No: 1513180-89-6
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• MDL: MFCD26607315
• CID: 4607826
• PubChem ID: 83540622
• Update Time: 2025-05-20

1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE
• 1-[5-(2,4-difluorophenyl)-2-methyl-1H-pyrrol-3-yl]ethan-1-one
• 1513180-89-6
• 1-[5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL]ETHANONE
• MFCD26607315
• 1-(5-(2,4-difluorophenyl)-2-methyl-1h-pyrrol-3-yl)ethan-1-one
• SB63077

• MDL： MFCD26607315
• Inchi： 1S/C13H11F2NO/c1-7-11(8(2)17)6-13(16-7)10-4-3-9(14)5-12(10)15/h3-6,16H,1-2H3
• InChI Key： MINJYRVIPJGVKI-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C2=CC=C(F)C=C2F)NC=1C)C

Computed Properties

• Exact Mass: 235.08087030g/mol
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE

Introduction to 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE (CAS No. 1513180-89-6)

1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE, identified by its Chemical Abstracts Service (CAS) number 1513180-89-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrole core substituted with a 2,4-difluorophenyl group and an acetyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

The structural framework of 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE combines elements that are frequently observed in bioactive molecules. The pyrrole ring is a common pharmacophore in various therapeutic agents, particularly those targeting neurological and inflammatory disorders. Its aromatic nature allows for stable interactions with biological targets, while the methyl substitution at the 2-position enhances lipophilicity, facilitating membrane permeability. The 2,4-difluorophenyl group further modulates the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

In recent years, there has been growing interest in fluorinated heterocycles as key structural motifs in drug development. The fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic susceptibility. Additionally, they can influence the conformational flexibility of the molecule, which is critical for achieving optimal receptor binding. The compound’s acetyl group at the 3-position of the pyrrole ring suggests potential for further derivatization, enabling the synthesis of analogs with tailored biological properties.

Recent studies have highlighted the therapeutic potential of pyrrole derivatives in various disease models. For instance, modifications of the pyrrole scaffold have been explored in the development of antiviral and anti-inflammatory agents. The specific arrangement of substituents in 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE may confer unique pharmacological effects, making it a valuable scaffold for medicinal chemists. Researchers have been particularly interested in its potential as a modulator of enzyme activity and receptor binding.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the complex framework efficiently. The introduction of fluorine atoms often poses challenges due to their reactivity and sensitivity to certain reaction conditions. However, recent advances in synthetic chemistry have made it possible to incorporate fluorine residues into molecules with greater ease and precision.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE and biological targets. These studies predict favorable binding modes that align with experimental observations from enzyme inhibition assays and receptor docking simulations. The fluorinated aromatic ring is predicted to interact favorably with hydrophobic pockets in protein targets, while the pyrrole core forms hydrogen bonds with polar residues. Such insights guide the optimization process toward more potent and selective derivatives.

In preclinical studies, initial evaluations have suggested that 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE exhibits promising activity in models relevant to neurological disorders and inflammation. While these findings are preliminary, they underscore the compound’s potential as a lead structure for further development. Additional research is needed to fully elucidate its mechanism of action and assess its safety profile in vivo. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE represents an example of how structural innovation can lead to new therapeutic opportunities. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their potential as drug candidates.

Future directions for this compound may include exploring its efficacy in treating chronic inflammatory conditions or neurological diseases where modulation of pyrrole-based pathways is implicated. Additionally, investigating its interactions with other biological targets could uncover novel therapeutic applications. The versatility of its scaffold allows for extensive structural modifications, providing a rich foundation for medicinal chemistry innovation.

In conclusion,1-(5-(2,4-DIFLUOROPHENYL)-2-METHYL-1H-PYRROL-3-YL)ETHANONE (CAS No. 1513180-89-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. Continued investigation into its biological activities and synthetic derivatives will likely yield valuable insights into new therapeutic strategies.